molecular formula C14H11F3N2O B8303168 6-(4-Trifluoromethyl-benzylamino)-pyridine-3-carbaldehyde

6-(4-Trifluoromethyl-benzylamino)-pyridine-3-carbaldehyde

Cat. No.: B8303168
M. Wt: 280.24 g/mol
InChI Key: PKMBZPZLOKXNRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(4-Trifluoromethyl-benzylamino)-pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C14H11F3N2O and its molecular weight is 280.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11F3N2O

Molecular Weight

280.24 g/mol

IUPAC Name

6-[[4-(trifluoromethyl)phenyl]methylamino]pyridine-3-carbaldehyde

InChI

InChI=1S/C14H11F3N2O/c15-14(16,17)12-4-1-10(2-5-12)7-18-13-6-3-11(9-20)8-19-13/h1-6,8-9H,7H2,(H,18,19)

InChI Key

PKMBZPZLOKXNRL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CNC2=NC=C(C=C2)C=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (5-bromo-pyridin-2-yl)-(4-trifluoromethyl-benzyl)-amine (17, 3.55 g, 0.0107 mol, commercially available, or prepared as described in Example 10) in tetrahydrofuran (150 mL) was added tert-butyllithium (13.2 mL, 1.70M in pentane, 0.0224 mol) slowly under an atmosphere of nitrogen at −78° C. over 10 minutes. The reaction mixture was stirred at −78° C. for 90 minutes. N,N-Dimethylformamide (2.2 mL, 0.028 mol) was added slowly into the reaction mixture. The reaction mixture was stirred at −78° C. for 2 hours, then allowed to warm to room temperature. After stirring at room temperature for 2 hours, the reaction mixture was poured into ice water and extracted with ethyl acetate. The organic phase was washed with saturated sodium bicarbonate, brine, and dried over magnesium sulfate. After removal of solvent, the residue was purified by silica gel column chromatography eluting with ethyl acetate in hexane to provide the compound as a light yellow solid (18, 1.67 g, 56%).
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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13.2 mL
Type
reactant
Reaction Step Two
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2.2 mL
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reactant
Reaction Step Three
[Compound]
Name
ice water
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0 (± 1) mol
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reactant
Reaction Step Four
Quantity
150 mL
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solvent
Reaction Step Five
Yield
56%

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